Cas no 84196-17-8 (Butanamide,2-[[1-(phenylmethyl)-4-piperidinyl]amino]-)

Butanamide,2-[[1-(phenylmethyl)-4-piperidinyl]amino]- structure
84196-17-8 structure
Product Name:Butanamide,2-[[1-(phenylmethyl)-4-piperidinyl]amino]-
CAS No:84196-17-8
MF:C16H25N3O
MW:275.38920378685
CID:722030
PubChem ID:98061
Update Time:2025-04-19

Butanamide,2-[[1-(phenylmethyl)-4-piperidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2-[[1-(phenylmethyl)-4-piperidinyl]amino]-
    • 2-[(1-benzylpiperidin-4-yl)amino]butanamide
    • 2-[[1-(benzyl)-4-piperidyl]amino]butyramide
    • EINECS 282-426-9
    • AKOS012196841
    • DTXSID001224811
    • NS00058930
    • 84196-17-8
    • NSC73390
    • NSC-73390
    • 2-[[1-(Phenylmethyl)-4-piperidinyl]amino]butanamide
    • NSC 73390
    • 2-((1-(Benzyl)-4-piperidyl)amino)butyramide
    • Inchi: 1S/C16H25N3O/c1-2-15(16(17)20)18-14-8-10-19(11-9-14)12-13-6-4-3-5-7-13/h3-7,14-15,18H,2,8-12H2,1H3,(H2,17,20)
    • InChI Key: LQPQEIAICVVOIT-UHFFFAOYSA-N
    • SMILES: O=C(C(CC)NC1CCN(CC2C=CC=CC=2)CC1)N

Computed Properties

  • Exact Mass: 275.20000
  • Monoisotopic Mass: 275.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 437.3°C at 760 mmHg
  • Flash Point: 218.3°C
  • Refractive Index: 1.567
  • PSA: 58.36000
  • LogP: 2.53360

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